Cas no 1393822-95-1 (LITHIUM TRIHYDROXY(6-METHYLPYRIDIN-2-YL)BORATE)

• Product Name: LITHIUM TRIHYDROXY(6-METHYLPYRIDIN-2-YL)BORATE
• CAS No: 1393822-95-1
• MF: C₆H₉BLiNO₃
• MW: 160.892561674118
• CID: 3160762
• PubChem ID: 74787672
• Update Time: 2025-10-05

LITHIUM TRIHYDROXY(6-METHYLPYRIDIN-2-YL)BORATE Chemical and Physical Properties

Names and Identifiers

• LITHIUM TRIHYDROXY(6-METHYLPYRIDIN-2-YL)BORATE
• SB54336
• SCHEMBL2562345
• 1393822-95-1
• Lithium (6-methylpyridin-2-yl)trihydroxyborate
• Lithiumtrihydroxy(6-methylpyridin-2-yl)borate
• lithium;trihydroxy-(6-methylpyridin-2-yl)boranuide

• Inchi： 1S/C6H9BNO3.Li/c1-5-3-2-4-6(8-5)7(9,10)11;/h2-4,9-11H,1H3;/q-1;+1
• InChI Key： IUGGXQWNIVYLQN-UHFFFAOYSA-N
• SMILES： O[B-](C1C=CC=C(C)N=1)(O)O.[Li+]

Computed Properties

• Exact Mass: 161.08400
• Monoisotopic Mass: 161.0835517Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 73.58000
• LogP: -1.48720

Additional information on LITHIUM TRIHYDROXY(6-METHYLPYRIDIN-2-YL)BORATE

LITHIUM TRIHYDROXY(6-METHYLPYRIDIN-2-YL)BORATE: A Comprehensive Overview

The compound with CAS No. 1393822-95-1, known as LITHIUM TRIHYDROXY(6-METHYLPYRIDIN-2-YL)BORATE, is a fascinating material that has garnered significant attention in the fields of organic synthesis, materials science, and biochemistry. This compound is a lithium salt of a borate derivative, characterized by its unique structure and versatile applications. In this article, we will delve into its properties, synthesis methods, and recent advancements in its utilization across various scientific domains.

LITHIUM TRIHYDROXY(6-METHYLPYRIDIN-2-YL)BORATE is a member of the borate family, which has been extensively studied for its role in catalysis and as a precursor in the synthesis of advanced materials. The compound's structure features a lithium cation (Li⁺) paired with a trihydroxyborate anion derived from 6-methylpyridin-2-yl. This structure endows the compound with unique electronic and steric properties, making it highly suitable for various chemical transformations.

Recent studies have highlighted the potential of LITHIUM TRIHYDROXY(6-METHYLPYRIDIN-2-YL)BORATE as a catalyst in asymmetric synthesis. Its ability to facilitate enantioselective reactions has been particularly noted in the formation of complex organic molecules. For instance, researchers have demonstrated its effectiveness in the synthesis of chiral pharmaceutical intermediates, where high enantioselectivity is crucial. This advancement underscores the compound's importance in drug discovery and development.

In addition to its catalytic applications, LITHIUM TRIHYDROXY(6-METHYLPYRIDIN-2-YL)BORATE has found utility in materials science. Its role as a precursor in the synthesis of advanced boron-containing materials has been explored in recent years. For example, studies have shown that this compound can be used to prepare boron-doped carbon materials, which exhibit enhanced electrical conductivity and thermal stability. These materials hold promise for applications in energy storage devices such as lithium-ion batteries and supercapacitors.

The synthesis of LITHIUM TRIHYDROXY(6-METHYLPYRIDIN-2-YL)BORATE typically involves multi-step processes that require precise control over reaction conditions. One common method involves the reaction of lithium hydroxide with a boronic acid derivative derived from 6-methylpyridin-2-yl alcohol. The reaction conditions are optimized to ensure high yield and purity of the final product. Recent advancements in synthetic methodologies have further improved the efficiency of this process, making it more accessible for large-scale production.

From a structural perspective, LITHIUM TRIHYDROXY(6-METHYLPYRIDIN-2-YL)BORATE exhibits a trigonal planar geometry around the boron atom, which is coordinated by three hydroxyl groups and one pyridinyl substituent. This geometry plays a critical role in determining the compound's reactivity and selectivity in various chemical reactions. The presence of the 6-methylpyridin-2-yl group introduces steric hindrance and electronic effects that can be tailored to suit specific reaction requirements.

Recent research has also explored the potential of LITHIUM TRIHYDROXY(6-METHYLPYRIDIN-2-YL)BORATE in biochemistry and pharmacology. Its ability to coordinate with metal ions has led to investigations into its role as a ligand in metalloenzyme mimics and drug delivery systems. For example, studies have shown that this compound can act as a chelating agent for transition metals, facilitating their incorporation into biologically relevant molecules.

In conclusion, LITHIUM TRIHYDROXY(6-METHYLPYRIDIN-2-YL)BORATE is a versatile compound with a wide range of applications across multiple scientific disciplines. Its unique structure and properties make it an invaluable tool in organic synthesis, materials science, and biochemistry. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.